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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of commercially available Thulium-Doped Fiber

Amplifiers (TDFAs), offering a valuable resource for researchers and professionals in various

scientific fields, including drug development, who require high-performance optical amplification

in the ~1700 to 2100 nm wavelength range. TDFAs are crucial for applications such as

supercontinuum generation, mid-infrared (mid-IR) laser systems, and advanced imaging

techniques. This document presents a comprehensive overview of key performance metrics

from various manufacturers, detailed experimental protocols for amplifier characterization, and

visual representations of underlying principles and workflows.

Comparative Performance of Commercial TDFAs
The following tables summarize the key performance parameters of TDFAs from several

leading manufacturers. Data has been compiled from publicly available datasheets and product

specifications. Note that performance can vary based on the specific model and configuration.
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Manufactur
er

Model
Series

Wavelength
Range (nm)

Max.
Saturated
Output
Power
(dBm)

Small
Signal Gain
(dB)

Noise
Figure (dB)

Cybel LLC
SCIROCCO-

1950
1880 - 2020

+30 / +33 /

+37
>40 <5

FiberLabs

Inc.

AMP-

FL8211/8221

-SB

1460 - 1520
≥ +13 to ≥

+20
≥ 15 to >30 ≤ 7

Thorlabs

(PicoLuz)
TDFA-1900 1800 - 2000 >19 >15 Not Specified

NPI Lasers TDFA-HP Not Specified up to 37 (5W) Not Specified Not Specified

SIMTRUM

Photonics
STTDFA 1920 - 2020 20 to 40 Not Specified ≤5.0

Amonics ATDFA
Various

Bands
Up to +30 Up to 40 <6

Keopsys Custom Custom Custom Custom Custom

AdValue

Photonics
AP-AMP 1900 - 2100 23 (200 mW) Not Specified Not Specified

Pritel Custom Custom Custom Custom Custom
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Manufactur
er

Model
Series

Form
Factor

Control
Interface

Polarization
Power
Consumpti
on

Cybel LLC
SCIROCCO-

1950
OEM Module RS232 / USB SM / PM Not Specified

FiberLabs

Inc.

AMP-

FL8211/8221

-SB

Benchtop,

Rack Mount,

OEM Module

RS-232C,

GP-IB
SM / PM Not Specified

Thorlabs

(PicoLuz)
TDFA-1900 Benchtop Not Specified SM Not Specified

NPI Lasers TDFA-HP Benchtop
User-friendly

interface
SM / PM Not Specified

SIMTRUM

Photonics
STTDFA

Benchtop,

Module

Touch screen

/ RS232
SM

<30W

(Benchtop),

<60W

(Module)

Amonics ATDFA

Benchtop,

Rackmount,

Module

RS232 SM / PM Not Specified

Keopsys Custom
OEM Module,

Benchtop

RS232/USB,

RJ45
SM / PM Not Specified

AdValue

Photonics
AP-AMP Benchtop Not Specified

Random

(Linear

option)

Not Specified

Pritel Custom Benchtop

RS-232,

USB, GPIB,

Ethernet

SM / PM <50 W

Note: "Not Specified" indicates that the information was not readily available in the reviewed

datasheets. "Custom" indicates that the manufacturer specializes in customized solutions.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for TDFA Characterization
The following protocols for measuring key TDFA performance parameters are based on the

internationally recognized IEC 61290 series of standards for optical amplifiers.[1][2][3][4][5][6]

Specifically, the methods for measuring gain and power are detailed in IEC 61290-1-1, and

noise figure measurements are covered in IEC 61290-3-1.[1][2][3][4][5][6]

Measurement of Gain and Saturated Output Power
Objective: To determine the relationship between input power and output power, and to find the

saturated output power of the TDFA.

Apparatus:

Tunable Laser Source (TLS) covering the TDFA's operational wavelength range.

Optical Spectrum Analyzer (OSA).[6]

Variable Optical Attenuator (VOA).

Optical Power Meter (OPM).

Fiber optic cables and connectors compatible with the TDFA.

Optical isolators.

Procedure:

System Calibration: Calibrate the OSA and OPM according to the manufacturer's

instructions.

Reference Measurement: Connect the TLS directly to the OSA through a calibrated patch

cord and measure the input signal power (Pin) at a specific wavelength.

Measurement Setup: Configure the experimental setup as shown in the "TDFA Gain and

Noise Figure Measurement Setup" diagram below.

Gain Measurement:
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Set the TLS to the desired wavelength and a low input power level (e.g., -30 dBm) using

the VOA.

Measure the output power (Pout) from the TDFA using the OSA.

Calculate the small signal gain (G) using the formula: G(dB) = Pout(dBm) - Pin(dBm).

Repeat this measurement across the desired wavelength range to obtain the gain

spectrum.

Saturated Output Power Measurement:

Set the TLS to a wavelength near the peak gain of the TDFA.

Gradually increase the input power to the TDFA using the VOA.

For each input power level, measure the output power.

Plot the output power as a function of the input power. The saturated output power is

typically defined as the output power at which the gain has compressed by 3 dB from its

small-signal value.

Measurement of Noise Figure
Objective: To quantify the amount of noise added by the TDFA to the amplified signal.

Apparatus:

Same as for Gain and Saturated Output Power measurement.

Procedure: The noise figure (NF) is typically measured using the optical spectrum analyzer

method (interpolation method) as described in IEC 61290-3-1.[1][2][7]

Measurement Setup: Use the same setup as for the gain measurement.

ASE Measurement:

With the input signal applied to the TDFA, use the OSA to measure the amplified signal

and the Amplified Spontaneous Emission (ASE) noise floor on both sides of the signal
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peak.

The OSA software often has a built-in function to interpolate the ASE level at the signal

wavelength from the noise levels measured at adjacent wavelengths.

Noise Figure Calculation:

The noise figure is calculated by the OSA based on the measured signal gain and the

interpolated ASE power spectral density. The formula is: NF(dB) = 10 * log10 [ (Pase / (h *

ν * Δν)) / G ] + 1/G where:

Pase is the interpolated ASE power at the signal wavelength.

h is Planck's constant.

ν is the optical frequency.

Δν is the optical resolution bandwidth of the OSA.

G is the gain of the TDFA.

For high-gain amplifiers, the 1/G term is often negligible.

Visualizations of TDFA Principles and Workflows
The following diagrams, created using the DOT language, illustrate key concepts and

experimental procedures related to TDFAs.

Thulium-Doped Fiber Amplifier (TDFA) Energy Level
Diagram
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Caption: Simplified energy level diagram of a Thulium-doped fiber amplifier.

TDFA Gain and Noise Figure Measurement Setup
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Caption: A typical experimental setup for characterizing TDFA gain and noise figure.

TDFA Characterization Workflow
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Caption: Logical workflow for the characterization of a Thulium-Doped Fiber Amplifier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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